![molecular formula C10H9NO2 B1454254 (5-Phenyl-1,3-oxazol-2-yl)methanol CAS No. 162542-01-0](/img/structure/B1454254.png)
(5-Phenyl-1,3-oxazol-2-yl)methanol
Overview
Description
“(5-Phenyl-1,3-oxazol-2-yl)methanol” is a chemical compound with the CAS Number: 162542-01-0 . It has a molecular weight of 175.19 and its IUPAC name is (5-phenyl-1,3-oxazol-2-yl)methanol .
Synthesis Analysis
While specific synthesis methods for “(5-Phenyl-1,3-oxazol-2-yl)methanol” were not found, there are advancements in the synthesis of oxazolines . Oxazoline is a five-membered heterocycle having one nitrogen and one oxygen in its structure . Various synthetic protocols of oxazolines are based on the substrates involved such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc .Molecular Structure Analysis
The InChI code for “(5-Phenyl-1,3-oxazol-2-yl)methanol” is 1S/C10H9NO2/c12-7-10-11-6-9(13-10)8-4-2-1-3-5-8/h1-6,12H,7H2 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“(5-Phenyl-1,3-oxazol-2-yl)methanol” is a powder at room temperature .Scientific Research Applications
Antiviral Applications
“(5-Phenyl-1,3-oxazol-2-yl)methanol” has been used in the synthesis of honokiol derivatives, which have shown potential as viral entry inhibitors against SARS-CoV-2 . These derivatives were tested in a SARS-CoV-2 pseudovirus model based on the viral spike protein . Two of these derivatives demonstrated antiviral entry effects with IC50 values of 29.23 and 9.82 µM, respectively .
Anticancer Applications
Oxazole derivatives, including “(5-Phenyl-1,3-oxazol-2-yl)methanol”, have been studied for their potential anticancer properties . The MTT test, which measures the activity of mitochondrial enzymes, has been used to quantify the living cells and evaluate the anticancer properties of these compounds .
Antimicrobial Applications
“(5-Phenyl-1,3-oxazol-2-yl)methanol” has been used in the synthesis of 1,4-bis(5-phenyloxazol-2-yl)benzene, also known as POPOP . POPOP is a fluorescent reagent that has been shown to be phototoxic against several types of microorganisms .
Anti-inflammatory Applications
Oxazole derivatives have been studied for their anti-inflammatory properties . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Antidiabetic Applications
Oxazole derivatives have also been studied for their antidiabetic properties . For example, aleglitazar, an antidiabetic drug, contains an oxazole moiety .
Antiobesity Applications
Oxazole derivatives have been studied for their potential antiobesity properties . The specific mechanisms of action and effectiveness of these compounds in treating obesity are areas of ongoing research .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that oxazole-based molecules, which include (5-phenyl-1,3-oxazol-2-yl)methanol, can bind with a widespread spectrum of receptors and enzymes in biological systems through various non-covalent interactions .
Mode of Action
The interaction of oxazole-based molecules with their targets often results in changes to the target’s function, which can lead to a variety of biological effects .
Biochemical Pathways
Oxazole-based molecules are known to interact with various receptors and enzymes, potentially affecting multiple biochemical pathways .
Result of Action
Oxazole-based molecules are known to exhibit a broad range of biological activities, suggesting that they could have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
(5-phenyl-1,3-oxazol-2-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c12-7-10-11-6-9(13-10)8-4-2-1-3-5-8/h1-6,12H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWDFLHOXYNQZTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Phenyl-1,3-oxazol-2-yl)methanol | |
CAS RN |
162542-01-0 | |
Record name | (5-phenyl-1,3-oxazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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